Cas no 2171731-58-9 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclopropane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclopropane-1-carboxylic acid
• CAS No: 2171731-58-9
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6205425
• PubChem ID: 165553315
• Update Time: 2025-06-27

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclopropane-1-carboxylic acid
• 2171731-58-9
• EN300-1479948
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-phenylacetamido]cyclopropane-1-carboxylic acid

• Inchi： 1S/C27H24N2O5/c30-24(29-27(14-15-27)25(31)32)23(17-8-2-1-3-9-17)28-26(33)34-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22-23H,14-16H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： WNEJUIZONGLPGC-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)NC(C(C1C=CC=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclopropane-1-carboxylic acid

Compound CAS No. 2171731-58-9: A Comprehensive Overview

The compound with CAS No. 2171731-58-9, known as 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-phenylacetamidocyclopropane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a cyclopropane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a phenylacetamide moiety. These structural features make it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The Fmoc group, in particular, is widely recognized for its role as a protecting group in peptide synthesis. This functionality enhances the stability and versatility of the molecule, making it suitable for use in intricate chemical reactions. Additionally, the presence of the phenylacetamide moiety contributes to the compound's hydrophobicity and potential bioavailability, which are critical factors in drug design.

The cyclopropane ring within the structure introduces unique strain and reactivity, which can be exploited in various chemical transformations. Recent research has demonstrated that such strained rings can serve as platforms for the synthesis of novel bioactive compounds. For instance, studies have shown that cyclopropane-containing molecules exhibit promising anti-inflammatory and anticancer properties, opening new avenues for therapeutic development.

From a synthetic perspective, the preparation of this compound involves a series of carefully orchestrated reactions. The incorporation of the Fmoc group typically requires precise control over reaction conditions to ensure optimal yields and purity. Researchers have recently explored green chemistry approaches to synthesize such molecules, emphasizing sustainability and environmental friendliness. These advancements not only improve the efficiency of synthesis but also align with global efforts to promote eco-friendly chemical practices.

In terms of applications, this compound holds significant potential in the field of medicinal chemistry. Its structural complexity allows for diverse interactions with biological systems, making it a valuable tool in drug discovery programs. For example, preliminary studies suggest that derivatives of this compound may exhibit potent inhibitory activity against key enzymes involved in disease pathways. Furthermore, its compatibility with modern drug delivery systems could enhance its efficacy and reduce side effects.

Another area where this compound demonstrates promise is in materials science. The combination of functional groups within its structure enables it to serve as a building block for advanced polymers and materials with tailored properties. Researchers have recently investigated its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations. Such materials have applications ranging from sensors to drug delivery systems.

Despite its potential, the synthesis and characterization of this compound present several challenges. The steric hindrance introduced by the Fmoc and phenylacetamide groups can complicate reaction pathways, requiring innovative solutions to achieve desired outcomes. However, advancements in catalytic methods and computational modeling have provided new tools to overcome these obstacles.

In conclusion, the compound with CAS No. 2171731-58-9 represents a fascinating intersection of organic chemistry and material science. Its unique structure and functional groups make it a versatile molecule with applications spanning drug discovery, material development, and beyond. As research continues to uncover its full potential, this compound is poised to play a significant role in advancing both academic knowledge and industrial innovation.